![molecular formula C9H9BO2S B155041 5-Methylbenzo[b]thiophene-2-boronic acid CAS No. 136099-65-5](/img/structure/B155041.png)
5-Methylbenzo[b]thiophene-2-boronic acid
Overview
Description
5-Methylbenzo[b]thiophene-2-boronic acid is a chemical compound with the CAS Number: 136099-65-5 . It has a molecular weight of 193.05 and its IUPAC name is (5-methyl-1H-1lambda3-benzo[b]thiophen-2-yl)boronic acid .
Molecular Structure Analysis
The InChI code for 5-Methylbenzo[b]thiophene-2-boronic acid is 1S/C9H10BO2S/c1-6-2-3-8-7 (4-6)5-9 (13-8)10 (11)12/h2-5,11-13H,1H3 . This indicates the presence of a boronic acid group attached to a 5-methylbenzo[b]thiophene ring .Chemical Reactions Analysis
While specific chemical reactions involving 5-Methylbenzo[b]thiophene-2-boronic acid are not detailed in the search results, boronic acids are known to be involved in various types of coupling reactions, such as the Suzuki-Miyaura cross-coupling .Physical And Chemical Properties Analysis
5-Methylbenzo[b]thiophene-2-boronic acid is a solid substance . It has a molecular weight of 192.04 . The storage temperature is recommended to be 28 C .Scientific Research Applications
Synthesis of Phosphorescent Sensors
This compound is utilized in creating phosphorescent sensors for the quantification of copper (II) ions. These sensors are crucial for detecting and measuring copper levels in various samples, which is important in environmental monitoring and industrial processes .
Organic Synthesis
It serves as a reagent in UV-promoted phenanthridine syntheses. Phenanthridines are heterocyclic compounds that have significance in medicinal chemistry due to their biological activities .
Medical Research
5-Methylbenzo[b]thiophene-2-boronic acid is used in the preparation of CYP11B1 inhibitors, which are potential treatments for cortisol-dependent diseases. This highlights its role in developing therapeutic agents .
Drug Development
The compound is involved in the synthesis of PDE4 inhibitors. PDE4 is an enzyme that plays a role in inflammatory processes, and its inhibitors are researched for treating conditions like asthma and COPD .
Cross-Coupling Reactions
It is used in Suzuki-Miyaura cross-coupling reactions, a widely-used method for forming carbon-carbon bonds in organic chemistry, which is fundamental for constructing complex molecular architectures .
Chemical Biology
Boronic acids, including this derivative, act as probes and sensors in chemical biology due to their ability to form complexes with various analytes, aiding in the detection and analysis of biological molecules .
Safety and Hazards
properties
IUPAC Name |
(5-methyl-1-benzothiophen-2-yl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BO2S/c1-6-2-3-8-7(4-6)5-9(13-8)10(11)12/h2-5,11-12H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHNHZPQPQAINDI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC2=C(S1)C=CC(=C2)C)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20383286 |
Source
|
| Record name | 5-methylbenzo[b]thiophene-2-boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20383286 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methylbenzo[b]thiophene-2-boronic acid | |
CAS RN |
136099-65-5 |
Source
|
| Record name | B-(5-Methylbenzo[b]thien-2-yl)boronic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=136099-65-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Methylbenzo(B)thiophene-2-boronic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0136099655 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-methylbenzo[b]thiophene-2-boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20383286 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-METHYLBENZO(B)THIOPHENE-2-BORONIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G45937Q6VZ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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